Cas no 2229166-48-5 (4-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,3-thiazol-2-amine)

• Product Name: 4-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,3-thiazol-2-amine
• CAS No: 2229166-48-5
• MF: C₇H₅F₃N₄S
• MW: 234.201609373093
• CID: 6597896
• PubChem ID: 165735320
• Update Time: 2025-05-21

4-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,3-thiazol-2-amine
• EN300-1955592
• 2229166-48-5
• 4-[3-(trifluoromethyl)-1H-pyrazol-4-yl]-1,3-thiazol-2-amine

• Inchi： 1S/C7H5F3N4S/c8-7(9,10)5-3(1-12-14-5)4-2-15-6(11)13-4/h1-2H,(H2,11,13)(H,12,14)
• InChI Key： FOJQBGZYFUQAMK-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=NNC=1C(F)(F)F

Computed Properties

• Exact Mass: 234.01870184g/mol
• Monoisotopic Mass: 234.01870184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.8Ų

Additional information on 4-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,3-thiazol-2-amine

Comprehensive Overview of 4-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,3-thiazol-2-amine (CAS No. 2229166-48-5)

The compound 4-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,3-thiazol-2-amine (CAS No. 2229166-48-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The presence of a trifluoromethyl group and a pyrazole ring in its structure enhances its physicochemical properties, making it a promising candidate for drug discovery and material science.

In recent years, the demand for fluorinated compounds like 4-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,3-thiazol-2-amine has surged, driven by their stability, lipophilicity, and ability to modulate biological targets. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with the growing focus on combating antibiotic resistance and developing targeted therapies. The compound's CAS number 2229166-48-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic chemistry perspective, the preparation of 4-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,3-thiazol-2-amine involves multi-step reactions, often starting from commercially available trifluoromethylpyrazole precursors. Optimizing its yield and purity is a key challenge, as discussed in recent publications. Its molecular weight and solubility profile are critical parameters for formulation scientists, especially when exploring its use in drug delivery systems.

The compound's mechanism of action is hypothesized to involve interactions with enzyme active sites or receptor binding pockets, owing to its hydrogen-bonding capabilities and steric effects from the trifluoromethyl moiety. This aligns with current trends in structure-activity relationship (SAR) studies, where small structural modifications can significantly alter bioactivity. Computational modeling tools, such as molecular docking, are increasingly employed to predict its behavior in biological systems.

Environmental and regulatory considerations for CAS 2229166-48-5 are also emerging topics. As sustainability gains prominence, researchers are evaluating greener synthesis routes and the compound's biodegradability. Its toxicity profile remains under investigation, with preliminary data suggesting it may qualify as a lead compound for further optimization in medicinal chemistry programs.

In the context of intellectual property, several patents mentioning 4-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,3-thiazol-2-amine have been filed, particularly in the areas of crop protection and oncology therapeutics. This underscores its cross-disciplinary importance. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely used for characterization, with method development being an active research area.

The future outlook for this compound is promising, with potential expansions into material science applications such as organic electronics or metal-organic frameworks (MOFs). Its thermal stability and electronic properties make it interesting for optoelectronic devices. As synthetic methodologies advance, scaled-up production of 2229166-48-5 could facilitate broader commercial exploration.

For researchers seeking high-purity 4-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,3-thiazol-2-amine, quality control standards are paramount. Reputable suppliers now provide detailed certificates of analysis (CoA) including residual solvent and heavy metal specifications. Storage recommendations typically suggest anhydrous conditions and protection from light to maintain stability.

In conclusion, CAS 2229166-48-5 represents a versatile scaffold with untapped potential across multiple industries. Its combination of fluorine chemistry and heterocyclic architecture positions it at the forefront of innovation in small molecule design. Ongoing research will likely uncover new applications, particularly in addressing unmet medical needs and sustainable technologies.